Cas no 919846-95-0 (N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide)

• Product Name: N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide
• CAS No: 919846-95-0
• MF: C₂₀H₂₀N₂O₃S₂
• MW: 400.514402389526
• CID: 5495325
• Update Time: 2025-10-18

N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-4-propan-2-ylsulfonylbenzamide
• N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C20H20N2O3S2/c1-13(2)27(24,25)17-10-8-16(9-11-17)19(23)22-20-21-18(12-26-20)15-6-4-14(3)5-7-15/h4-13H,1-3H3,(H,21,22,23)
• InChI Key： GFEKSYFGWHZJIW-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C)C=C2)=CS1)(=O)C1=CC=C(S(C(C)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide

N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide

The compound with CAS No. 919846-95-0, known as N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzamide core, a thiazole ring, and a sulfonamide group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, catalysis, and advanced materials.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. The thiazole ring in this molecule is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug discovery. For instance, researchers have explored the potential of this compound as a modulator of kinase activity, which is crucial in treating various diseases including cancer and inflammatory disorders.

The sulfonamide group in the molecule plays a critical role in enhancing its pharmacokinetic properties. Sulfonamides are well-known for their ability to improve drug solubility and bioavailability. In this compound, the sulfonamide group is attached to a propane moiety, which further stabilizes the molecule and enhances its interactions with biological systems. This feature has led to investigations into its use as a prodrug or a delivery vehicle for therapeutic agents.

The benzamide core of the molecule serves as a scaffold for attaching other functional groups. Benzamides are widely used in pharmaceuticals due to their stability and ability to form hydrogen bonds with biological targets. In this case, the benzamide core is substituted with a methylphenyl group at the para position, which introduces additional electronic effects and enhances the molecule's reactivity.

One of the most promising applications of this compound lies in its potential as an antimicrobial agent. Recent research has demonstrated that thiazole-containing compounds can exhibit potent activity against various pathogens, including bacteria and fungi. The combination of the thiazole ring and the sulfonamide group in this molecule creates a synergistic effect that enhances its antimicrobial properties.

In addition to its biological applications, this compound has also been studied for its potential use in catalysis. The thiazole ring can act as a coordinating site for metal ions, making it suitable for use as a ligand in transition metal-catalyzed reactions. This property has led to investigations into its role in asymmetric catalysis and organocatalysis.

The synthesis of N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(propane-2-sulfonyl)benzamide involves a multi-step process that combines techniques from organic synthesis and medicinal chemistry. The key steps include the formation of the thiazole ring through cyclization reactions and the subsequent attachment of the sulfonamide group via nucleophilic substitution.

Despite its promising properties, further research is needed to fully understand the potential applications of this compound. Ongoing studies are focusing on optimizing its pharmacokinetic properties, improving its stability under physiological conditions, and exploring its interactions with various biological targets.

In conclusion, CAS No. 919846-95-0 represents a cutting-edge compound with diverse applications across multiple fields. Its unique structure and functional groups make it an attractive candidate for drug discovery, catalysis, and advanced materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.